Cas no 10479-49-9 ((1r,2r)-2-(chloromethyl)cyclohexane-1-carbonitrile)

• Product Name: (1r,2r)-2-(chloromethyl)cyclohexane-1-carbonitrile
• CAS No: 10479-49-9
• MF: C₈H₁₂ClN
• MW: 157.640581130981
• CID: 1146008
• PubChem ID: 12832494
• Update Time: 2025-04-20

(1r,2r)-2-(chloromethyl)cyclohexane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• (1r,2r)-2-(chloromethyl)cyclohexane-1-carbonitrile
• SureCN11101930
• trans-2-Chlormethyl-1-cyan-cyclohexan
• AKOS006384511
• trans-2-(chloromethyl)cyclohexanecarbonitrile
• Cyclohexanecarbonitrile, 2-(chloromethyl)-, trans-
• CTK0G6022
• SureCN11101930; trans-2-Chlormethyl-1-cyan-cyclohexan; AKOS006384511; trans-2-(chloromethyl)cyclohexanecarbonitrile; Cyclohexanecarbonitrile, 2-(chloromethyl)-, trans-; CTK0G6022;
• DTXSID20511022
• trans-2-(chloromethyl)cyclohexanenitrile
• 10479-49-9
• SCHEMBL11101930
• PWTGUPWAFPCHHN-YUMQZZPRSA-N

• Inchi： 1S/C8H12ClN/c9-5-7-3-1-2-4-8(7)6-10/h7-8H,1-5H2/t7-,8-/m0/s1
• InChI Key： PWTGUPWAFPCHHN-YUMQZZPRSA-N
• SMILES： ClC[C@@H]1CCCC[C@H]1C#N

Computed Properties

• Exact Mass: 157.0658271g/mol
• Monoisotopic Mass: 157.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79000
• LogP: 2.55518

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles